Methyl 5-bromopyrimidine-4-carboxylate
Overview
Description
“Methyl 5-bromopyrimidine-4-carboxylate” is a chemical compound with the molecular formula C6H5BrN2O2 and a molecular weight of 217.02 . It is a solid substance at room temperature .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C6H5BrN2O2/c1-11-6(10)5-4(7)2-8-3-9-5/h2-3H,1H3
. This code represents the molecular structure of the compound. A detailed analysis of the molecular structure would require more specific tools or software .
Physical and Chemical Properties Analysis
“this compound” is a solid at room temperature . It has a molecular weight of 217.02 g/mol . The compound has a topological polar surface area of 52.1 Ų . It has a complexity of 154 as computed by Cactvs 3.4.6.11 .
Scientific Research Applications
Synthesis of Pharmacologically Active Molecules
Methyl 5-bromopyrimidine-4-carboxylate has been utilized in the synthesis of various pharmacologically active molecules. A notable example is its use in creating potent CK2 inhibitors like CX-5011, achieved through a highly regioselective Minisci reaction (Regan et al., 2012).
Development of Novel Compounds
The compound has been involved in the synthesis of new mecarbinate derivatives and in studies that involve single crystal X-ray analysis and vibrational spectral studies (Luo et al., 2019). This indicates its role in developing new chemical entities and in structural analysis.
Antiviral Research
Research has shown its application in synthesizing compounds like 5-(2,2-Difluorovinyl)uracil, which have shown activity against herpes simplex virus type 1 (HSV-1) and tumor cells transformed by the HSV-1 thymidine kinase gene (Bobek et al., 1987). This demonstrates its potential in antiviral research and therapy.
Safety and Hazards
“Methyl 5-bromopyrimidine-4-carboxylate” is harmful if swallowed, in contact with skin, and if inhaled . It causes skin irritation, serious eye irritation, and may cause respiratory irritation . Safety precautions include avoiding breathing dust/fume/gas/mist/vapours/spray and wearing protective gloves/protective clothing/eye protection/face protection .
Properties
IUPAC Name |
methyl 5-bromopyrimidine-4-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrN2O2/c1-11-6(10)5-4(7)2-8-3-9-5/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XUPQZWPAEGFTMN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NC=NC=C1Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80672209 | |
Record name | Methyl 5-bromopyrimidine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80672209 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1009826-93-0 | |
Record name | Methyl 5-bromopyrimidine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80672209 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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